Cas no 898780-47-7 (3'-Bromo-3-(3,5-dimethylphenyl)propiophenone)

3'-Bromo-3-(3,5-dimethylphenyl)propiophenone structure
898780-47-7 structure
Product Name:3'-Bromo-3-(3,5-dimethylphenyl)propiophenone
CAS No:898780-47-7
MF:C17H17BrO
MW:317.220284223557
MDL:MFCD03843882
CID:870728
PubChem ID:24726497
Update Time:2025-04-19

3'-Bromo-3-(3,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-3-(3,5-dimethylphenyl)propan-1-one
    • 3'-BROMO-3-(3,5-DIMETHYLPHENYL)PROPIOPHENONE
    • 898780-47-7
    • MFCD03843882
    • DTXSID30644890
    • AKOS016022212
    • 3'-Bromo-3-(3,5-dimethylphenyl)propiophenone
    • MDL： MFCD03843882
    • Inchi： 1S/C17H17BrO/c1-12-8-13(2)10-14(9-12)6-7-17(19)15-4-3-5-16(18)11-15/h3-5,8-11H,6-7H2,1-2H3
    • InChI Key： ZBQDAJVWLUFVLI-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 316.04600
  • Monoisotopic Mass: 316.04628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.88140

3'-Bromo-3-(3,5-dimethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206639-1g
3'-bromo-3-(3,5-dimethylphenyl)propiophenone
 898780-47-7 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206639-2g
3'-bromo-3-(3,5-dimethylphenyl)propiophenone
 898780-47-7 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206639-5g
3'-bromo-3-(3,5-dimethylphenyl)propiophenone
 898780-47-7 97%
5g
 ￡2025.00 2022-03-01
abcr
AB366663-1 g
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone; 97%
 898780-47-7
1g
 €685.20 2022-03-02
TRC
B100880-250mg
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone
 898780-47-7
250mg
 $ 440.00 2022-06-07
TRC
B100880-500mg
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone
 898780-47-7
500mg
 $ 735.00 2022-06-07
abcr
AB366663-1g
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone, 97%; .
 898780-47-7 97%
1g
 €932.10 2025-04-15
abcr
AB366663-2g
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone, 97%; .
 898780-47-7 97%
2g
 €1674.30 2025-04-15
A2B Chem LLC
AD05067-1g
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone
 898780-47-7 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AD05067-2g
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone
 898780-47-7 97%
2g
 $1169.00 2024-04-19

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